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Compound of Interest

Compound Name: Tetraboric acid

Cat. No.: B12737046 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of tetraboric acid (also known as boric acid), a compound used in

various laboratory applications. Adherence to these procedural steps will minimize risks and

ensure compliant disposal.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling tetraboric acid, especially in its powdered form, a multi-layered approach to

personal protection is crucial to prevent irritation and potential long-term health effects. The

following table summarizes the recommended PPE and occupational exposure limits.
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PPE / Exposure
Limit

Specification Purpose Citations

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles.

Protects eyes from

dust particles and

accidental splashes.

[1][2][3]

Hand Protection

Nitrile, latex,

neoprene, butyl, or

Viton gloves.

Prevents skin contact

and irritation. Always

consult the glove

manufacturer's

compatibility chart.

[1][2][4]

Body Protection

Fully-buttoned

laboratory coat. A

chemical apron and

rubber footwear may

also be necessary for

larger quantities.

Protects skin and

clothing from

contamination.

[1][3][5]

Respiratory Protection

A NIOSH/MSHA-

approved air-purifying

dust or mist respirator

is recommended,

especially when dust

is generated or in

poorly ventilated

areas. A full-face

particle respirator

(N100 or P3) may be

appropriate in some

situations.

Prevents inhalation of

airborne particles,

which can cause

respiratory tract

irritation.

[2][5][6]

Occupational

Exposure Limits

(ACGIH TLV)

2 mg/m³ (inhalable

fraction) as a Time-

Weighted Average

(TWA).

Threshold limit value

for an 8-hour workday.
[7][8][9]
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Occupational

Exposure Limits

(ACGIH STEL)

6 mg/m³ as a Short-

Term Exposure Limit

(STEL).

15-minute TWA

exposure that should

not be exceeded at

any time during a

workday.

[7][9]

Occupational

Exposure Limits

(OSHA PEL)

15 mg/m³ (total dust)

as an 8-hour TWA.

Permissible exposure

limit enforced by

OSHA.

[9][10]

Occupational

Exposure Limits

(NIOSH REL)

5 mg/m³ as a 10-hour

TWA for borax.

Recommended

exposure limit by

NIOSH.

[9]

Experimental Protocol: Safe Handling of Tetraboric
Acid
Following a standardized procedure is critical for minimizing exposure and preventing

accidents.

1. Engineering and Administrative Controls:

Always handle tetraboric acid within a properly functioning chemical fume hood to minimize

inhalation of dust.[1]

Ensure the work area is well-ventilated.[5][11]

Inform colleagues in the vicinity when you are working with tetraboric acid.[1]

Keep the container tightly closed when not in use.[1][5]

2. Handling Procedure:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.

[1]

Use scoops or funnels for transferring the powder to avoid generating dust.[2]
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Avoid direct contact with skin, eyes, and clothing.[5]

After handling, wash hands thoroughly with soap and water.[5][11]

3. Storage:

Store tetraboric acid in a cool, dry, and well-ventilated area away from incompatible

substances such as strong reducing agents and strong bases.[5][12]

Keep containers tightly sealed.[5]

4. Spill Response:

Small Spills: If a small amount is spilled, it can be carefully swept up or vacuumed. Avoid

creating dust. The collected material should be placed in a suitable container for disposal.[4]

[6]

Large Spills: In the event of a large spill, evacuate the area and ensure it is well-ventilated.

Contact your institution's environmental health and safety department for guidance on

cleanup.[4]

Disposal Plan
Proper disposal of tetraboric acid is crucial to prevent environmental contamination.

Waste Characterization: Waste containing tetraboric acid may need to be managed as

hazardous waste, depending on the concentration and local regulations.[4]

Collection: Collect all solid and liquid waste containing tetraboric acid in a designated,

clearly labeled, and sealed container.[1]

Disposal Method:

Small Quantities: For very small amounts, and if permitted by local regulations, it may be

possible to dissolve the acid in a large volume of water and flush it down the drain. Always

check with your local water authority first.[13][14]
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Large Quantities or Contaminated Waste: For larger volumes or contaminated material,

disposal must be handled by a licensed professional waste disposal service. The material

may be dissolved in a combustible solvent and incinerated in a chemical incinerator

equipped with an afterburner and scrubber.[15][16]

Prohibited Disposal: Never dispose of tetraboric acid in a way that allows it to enter storm

drains, surface waters, or the ground.[6][11] Do not mix with other chemicals unless

instructed by a qualified professional.[13]

Workflow for Handling Tetraboric Acid
The following diagram outlines the key steps and decision points for the safe handling and

disposal of tetraboric acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.geneseo.edu/sites/default/files/users/247/Boric%20acid.pdf
https://sds.riotinto.com/display/rtm/FileName-509401
https://www.benchchem.com/product/b12737046?utm_src=pdf-body
http://www.americanborate.com/media/19192/2019-safety-data-sheet-boric-acid.pdf
https://www.chemos.de/import/data/msds/GB_en/10043-35-3-A0009802-GB-en.pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-boric-acid
https://www.benchchem.com/product/b12737046?utm_src=pdf-body
https://www.benchchem.com/product/b12737046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12737046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Use

Cleanup & Decontamination

Waste Management & Disposal

Start: Handling Tetraboric Acid

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Ventilated Fume Hood

Weigh and Transfer Carefully
(Avoid Dust Generation)

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Remove PPE Correctly Collect Waste in a Labeled, Sealed Container

Wash Hands Thoroughly

End

Small or Large Quantity?

Consult Local Regulations for Dilution and Drain Disposal

Small

Contact Professional Waste Disposal Service

Large

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of tetraboric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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